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Compound of Interest

Compound Name: Remdesivir intermediate-1

Cat. No.: B15563777

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and guidelines for the proper handling and
storage of Remdesivir intermediate-1, a critical component in the synthesis of the antiviral
drug Remdesivir. Given the ambiguity in the common nomenclature, this document addresses
the most likely candidate for "Remdesivir intermediate-1," which is commercially available
under this name, as well as the core nucleoside intermediate, GS-441524. Adherence to these
guidelines is crucial for ensuring the integrity of the compound and the safety of laboratory
personnel.

Chemical Identification and Properties

The term "Remdesivir intermediate-1" most commonly refers to the phosphorylating agent
used to introduce the phosphoramidate moiety onto the nucleoside core. Another key
intermediate is the nucleoside core itself, GS-441524.
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Compound Name

Remdesivir intermediate-1

GS-441524

Systematic Name

N-[(S)-(4-
Nitrophenoxy)phenoxyphosphi
nyl]-L-alanine 2-ethylbutyl

ester

(2R,3R,4S,5R)-2-(4-
aminopyrrolo[2,1-f]
[1,2,4]triazin-7-yl)-3,4-
dihydroxy-5-
(hydroxymethyl)tetrahydrofura

n-2-carbonitrile

CAS Number 1354823-36-1[1] 1191237-69-0
Molecular Formula C21H27N207P C12H13N504
Molecular Weight 450.42 g/mol 291.26 g/mol
Appearance White to off-white solid Solid

Storage and Stab

ility

Proper storage is vital to maintain the chemical integrity of these intermediates.

Parameter

Remdesivir intermediate-1
(CAS 1354823-36-1)

GS-441524

Short-term Storage

10°C - 25°C[2]

Room temperature (15°C to
30°C)[3]

Long-term Storage

Powder: -20°C for up to 3
years; In solvent: -80°C for up

to 6 months

Room temperature in a cool,

dark place. Do not freeze.[4][5]

Opened Vials

Use promptly or store under
inert gas at -20°C

May be stored in a refrigerator
(5°C to 10°C)[5]

Shipping Conditions

Ambient temperature[4]

Shipped under ambient

temperatures

Shelf Life

Up to 3 years under ideal

conditions

Up to 2 years[5]
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Handling and Safety Precautions

As with all laboratory chemicals, appropriate personal protective equipment (PPE) should be
worn. This includes safety glasses, gloves, and a lab coat. Work should be conducted in a well-
ventilated area or a fume hood.

General Handling

e For both intermediates: Avoid inhalation of dust or contact with skin and eyes. In case of
contact, rinse thoroughly with water.

e Always wash hands after handling.[3][6]

o For GS-441524, use appropriate hand hygiene when handling the medication.[3]

Hazard Identification

Based on the safety data for Remdesivir and related compounds, the intermediates may
present the following hazards:

Harmful if swallowed.

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

Experimental Protocols
Preparation of Stock Solutions

This protocol outlines the preparation of stock solutions for in vitro experiments.

o Weighing: Accurately weigh the desired amount of the intermediate powder in a clean, dry
vial.

e Solvent Selection:
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o Remdesivir intermediate-1 (CAS 1354823-36-1): Soluble in DMSO.

o GS-441524: Soluble in DMSO and water.

 Dissolution: Add the appropriate solvent to the vial to achieve the desired stock
concentration. Vortex briefly to ensure complete dissolution.

o Storage: Store stock solutions in tightly sealed vials at -20°C or -80°C for long-term use.
Avoid repeated freeze-thaw cycles.

Workflow for Handling and Storage
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Receiving and Initial Storage
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Caption: Workflow for handling and storage of Remdesivir intermediates.
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Synthesis and Logical Relationships

The following diagram illustrates the simplified synthetic relationship between the key
intermediates and Remdesivir.

GS-441524 Phosphoramidation
(Nucleoside Core)

| Remdesivir

Remdesivir intermediate-1

(Phosphorylating Agent)

Click to download full resolution via product page

Caption: Simplified synthesis pathway of Remdesivir from key intermediates.

These guidelines are intended to provide a framework for the safe and effective handling of
Remdesivir intermediates. Researchers should always consult the specific product information
and safety data sheets provided by the supplier and adhere to their institution's safety
protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Handling and Storage Guidelines for Remdesivir
Intermediate-1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15563777#remdesivir-intermediate-1-handling-and-
storage-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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